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Compound of Interest

Compound Name: Pigment red 4

Cat. No.: B1669069

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pigment Red 4 (C.I.
12085) as a colorant in textile dyeing research. This document includes key chemical and
physical properties, detailed experimental protocols for dyeing cotton fabric, and color fastness
data.

Introduction to Pigment Red 4

Pigment Red 4 is a synthetic organic pigment belonging to the monoazo class of colorants.[1]
[2] It is widely used in various industries, including textiles, inks, and plastics, to impart a vibrant
yellowish-red hue.[3][4] In textile applications, Pigment Red 4 is valued for its good light
fastness and is typically applied to the fabric surface using a binder system, as it has no natural
affinity for textile fibers.[5]

Physicochemical Properties of Pigment Red 4

A summary of the key physical and chemical properties of Pigment Red 4 is presented in Table
1. This data is essential for understanding the pigment's behavior in dyeing systems and for
ensuring safe handling and storage.
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Property Value Reference
C.l. Name Pigment Red 4 [1]
C.I. Number 12085 [1]
CAS Number 2814-77-9 [6]
Chemical Formula C16H10CIN303 [6]
Molecular Weight 327.72 g/mol [6]
Appearance Red powder [6]
Solubility Insoluble in water [5]

Color Fastness Properties of Pigment Red 4 on
Cotton

The durability of a colorant on a textile substrate is critical for its performance. Table 2
summarizes the color fastness properties of Pigment Red 4 on cotton fabric, evaluated against
common stressors such as light, washing, and rubbing. The ratings are based on standard
industry scales, where a higher number indicates better fastness.
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Fastness Property

Rating (Scale)

Test Method
(Typical)

Reference

ISO 105-B02 or

Light Fastness 6 (1-8) [4]
AATCC 16.3
_ ISO 105-C06 or
Washing Fastness 4-5 (1-5) [7]
AATCC 61
Rubbing Fastness ISO 105-X12 or
4 (1-5) [8]
(Dry) AATCC 8
Rubbing Fastness ISO 105-X12 or
3 (1-5) [8]
(Wet) AATCC 8
. ISO 105-E01 or
Water Resistance 5 (1-5) [4]
AATCC 107
Acid Resistance 4-5 (1-5) AATCC 6 [4]
Alkali Resistance 4-5 (1-5) AATCC 6 [4]

Experimental Protocols for Textile Dyeing

The following protocols provide detailed methodologies for the application of Pigment Red 4 to

cotton fabric using an exhaustion dyeing method. This method involves the application of the

pigment from a dye bath, followed by fixation with a binder.

Materials and Equipment

e Fabric: Scoured and bleached 100% cotton knit fabric

similar cationic polymer

Binder: Acrylic-based binder

Wetting Agent: Non-ionic wetting agent

Pigment: Pigment Red 4 (C.I. 12085) dispersion

Cationic Pre-treatment Agent: Poly(diallyldimethylammonium chloride) (PDADMAC) or
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e Sequestering Agent: Ethylenediaminetetraacetic acid (EDTA) or similar

e Acetic Acid: Glacial

e Sodium Carbonate: Anhydrous

o Laboratory Dyeing Machine: (e.g., Mathis Labomat or similar)

e Padding Mangle

e Curing Oven/Stenter

» Spectrophotometer for color measurement

Standard Lighting Cabinet for visual assessment

Experimental Workflow Diagram
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Experimental Workflow for Pigment Red 4 Dyeing of Cotton
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Caption: Workflow for cotton dyeing with Pigment Red 4.
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Pre-treatment of Cotton Fabric

e Scouring: The raw cotton fabric is treated in a bath containing 2 g/L sodium hydroxide and 1
g/L non-ionic wetting agent at 95°C for 60 minutes to remove natural waxes and impurities.
The fabric is then rinsed thoroughly with hot and cold water.

» Bleaching: The scoured fabric is bleached with 2 g/L hydrogen peroxide (35%) and 1 g/L
sodium silicate at a pH of 10.5-11.0, maintained with sodium carbonate. The treatment is
carried out at 90°C for 60 minutes, followed by thorough rinsing and neutralization with dilute
acetic acid.

Cationic Pre-treatment

To enhance pigment exhaustion, the cotton fabric is pre-treated with a cationic agent.

Prepare a treatment bath with 2-4% (on weight of fabric, owf) of a cationic polymer solution.

Adjust the pH of the bath to 4.5-5.5 with acetic acid.

Immerse the fabric in the bath at a liquor-to-goods ratio of 20:1.

Raise the temperature to 60°C and maintain for 30 minutes.

Rinse the fabric lightly and proceed to the dyeing step.

Exhaustion Dyeing Procedure

» Dye Bath Preparation:

o Prepare the dye bath with the desired concentration of Pigment Red 4 dispersion (e.g., 1-
3% owf).

o Add 1 g/L of a non-ionic wetting agent and 1 g/L of a sequestering agent.
o Maintain a liquor-to-goods ratio of 20:1.
» Dyeing Cycle:

o Introduce the cationized fabric into the dye bath at 40°C.
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[e]

Run the dyeing machine for 10 minutes for even wetting.

o

Raise the temperature to 70°C at a rate of 1.5°C/minute.

[¢]

Continue dyeing at 70°C for 45-60 minutes.

Cool the bath down to 50°C.

[e]

e Binder Application:
o Add 10-20% (owf) of an acrylic binder to the dye bath.
o Run the machine for a further 20 minutes to allow for binder exhaustion onto the fabric.
e Post-Dyeing Rinsing:
o Drain the dye bath.
o Rinse the fabric with cold water until the water runs clear.
Post-treatment
e Drying: The rinsed fabric is hydro-extracted and dried at 100-120°C.

e Curing: To fix the pigment and binder, the dried fabric is cured at 150°C for 5 minutes in a
curing oven or stenter.[9]

» Washing-off: The cured fabric is given a mild wash with 1 g/L non-ionic detergent at 50-60°C
for 10 minutes to remove any unfixed pigment and auxiliaries, followed by rinsing and drying.

Color Fastness Testing Protocols

The following standard test methods are recommended for evaluating the color fastness of
fabrics dyed with Pigment Red 4.

Color Fastness to Washing (ISO 105-C06 or AATCC 61)

e A 10x4 cm specimen of the dyed fabric is stitched together with a multi-fiber test fabric.
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e The composite specimen is washed in a standard soap solution at a specified temperature
(e.g., 40°C or 60°C) for a set duration (e.g., 30 or 45 minutes) in a launder-ometer.[7]

 After washing, the specimen is rinsed, dried, and the change in color of the dyed fabric and
the staining of the multi-fiber fabric are assessed using the respective grey scales.

Color Fastness to Light (ISO 105-B02 or AATCC 16.3)

e A specimen of the dyed fabric is exposed to a xenon-arc lamp under controlled conditions of
temperature and humidity.

o Simultaneously, a set of blue wool standards are exposed.

» The fading of the test specimen is compared with the fading of the blue wool standards to
determine the light fastness rating.[8]

Color Fastness to Rubbing (Crocking) (ISO 105-X12 or
AATCC 8)

e A specimen of the dyed fabric is placed on the base of a crockmeter.
» A standard white cotton test cloth is mounted on the rubbing finger.

e The test is performed for a specified number of cycles under a constant pressure for both dry
and wet conditions.

e The amount of color transferred to the white test cloth is assessed by comparing it with the
grey scale for staining.[8]

Safety and Handling

Pigment Red 4 should be handled in accordance with its Safety Data Sheet (SDS).[6][10] It is
recommended to use personal protective equipment, including gloves, safety glasses, and a
dust mask, to avoid skin and eye contact and inhalation of the powder. The work area should
be well-ventilated.

Conclusion
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Pigment Red 4 is a versatile colorant for textile applications, offering good all-around fastness
properties when applied correctly. The provided protocols offer a standardized approach for
researchers to investigate the dyeing characteristics of Pigment Red 4 on cotton. For optimal
results, it is crucial to carefully control the pre-treatment, dyeing, and curing parameters.
Further research can be conducted to explore the use of different binder systems and cross-
linking agents to enhance the performance of Pigment Red 4 on various textile substrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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